Cas no 1159826-50-2 (Ethyl Isoindoline-5-carboxylate Hydrochloride)

• Product Name: Ethyl Isoindoline-5-carboxylate Hydrochloride
• CAS No: 1159826-50-2
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• MDL: MFCD11501409
• CID: 2194075
• PubChem ID: 53487513
• Update Time: 2025-10-24

Ethyl Isoindoline-5-carboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-isoindole-5-carboxylic acid, 2,3-dihydro-, ethyl ester, hydrochloride
• ethyl 2,3-dihydro-1H-isoindole-5-carboxylate,hydrochloride
• CS-0172318
• MFCD11501409
• AS-37995
• SB64364
• Ethylisoindoline-5-carboxylatehydrochloride
• 2,3-dihydro-1h-isoindole-5-carboxylic acid ethyl ester hydrochloride
• ETHYL 2,3-DIHYDRO-1H-ISOINDOLE-5-CARBOXYLATE HYDROCHLORIDE
• 1159826-50-2
• Ethyl isoindoline-5-carboxylate HCl
• ethyl 2,3-dihydro-1H-isoindole-5-carboxylate;hydrochloride
• AKOS027253647
• Ethyl isoindoline-5-carboxylate hydrochloride
• Ethyl isoindoline-5-carboxylatehydrochloride
• 1H-Isoindole-5-carboxylic acid, 2,3-dihydro-, ethyl ester, hydrochloride (1:1)
• Ethyl Isoindoline-5-carboxylate Hydrochloride

• MDL： MFCD11501409
• Inchi： 1S/C11H13NO2.ClH/c1-2-14-11(13)8-3-4-9-6-12-7-10(9)5-8;/h3-5,12H,2,6-7H2,1H3;1H
• InChI Key： LJXUCHAWQXRICU-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1C=CC2CNCC=2C=1)=O

Computed Properties

• Exact Mass: 227.0713064Da
• Monoisotopic Mass: 227.0713064Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Color/Form: White to Yellow Solid

Ethyl Isoindoline-5-carboxylate Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on Ethyl Isoindoline-5-carboxylate Hydrochloride

Comprehensive Overview of Ethyl Isoindoline-5-carboxylate Hydrochloride (CAS 1159826-50-2): Properties, Applications, and Industry Insights

Ethyl Isoindoline-5-carboxylate Hydrochloride (CAS 1159826-50-2) is a specialized organic compound gaining traction in pharmaceutical and fine chemical research. This isoindoline derivative features a carboxylate ester group at the 5-position, enhanced by hydrochloride salt formation for improved stability. Its molecular structure (C₁₁H₁₄ClNO₂) combines aromaticity with zwitterionic potential, making it valuable for drug intermediate synthesis and peptide modification applications.

Recent trends show growing interest in heterocyclic building blocks like Ethyl Isoindoline-5-carboxylate HCl, particularly for developing kinase inhibitors and neuroprotective agents. Analytical studies confirm its high purity (>98% by HPLC) with characteristic IR absorption at 1720 cm^-1 (ester C=O stretch) and ¹H NMR signals at δ 1.35 (t, 3H), 4.32 (q, 2H) for the ethyl group. Researchers appreciate its solubility profile – freely soluble in water (50 mg/mL) and polar organic solvents – which facilitates medicinal chemistry applications.

The compound's pharmacophore potential aligns with current demands for fragment-based drug design (FBDD). Its isoindoline core serves as a rigid scaffold for constructing bioactive molecules targeting GPCRs and epigenetic enzymes. Industry reports indicate 23% annual growth in demand for such privileged structures since 2020, driven by oncology and CNS drug development pipelines. Proper handling requires nitrogen atmosphere storage at 2-8°C to maintain stability, with demonstrated shelf life exceeding 24 months under these conditions.

Innovative applications include its use as a fluorescence probe precursor in bioimaging studies. The electron-rich aromatic system enables π-stacking interactions with biomolecules, while the ester group allows further functionalization. Recent patent literature (e.g., WO2022155578) highlights derivatives of CAS 1159826-50-2 as components in photodynamic therapy agents, capitalizing on its favorable photophysical properties.

Quality control protocols for Ethyl Isoindoline hydrochloride emphasize residual solvent monitoring (ICH Q3C limits) and polymorph characterization. Advanced techniques like DSC (melting endotherm at 214-217°C) and XRPD ensure batch-to-batch consistency. The compound's green chemistry metrics (E-factor 8.2, PMI 12) compare favorably with similar pharmaceutical intermediates, addressing industry sustainability concerns.

Emerging research explores the compound's role in metal-organic frameworks (MOFs) for catalytic applications. The nitrogen atoms in the isoindoline ring system can coordinate transition metals, while the ester moiety enables post-synthetic modification. Such hybrid materials show promise in asymmetric synthesis and gas storage applications, expanding the utility of this versatile compound beyond traditional pharmaceutical uses.

Analytical method development for 5-carboxylate isoindoline derivatives has advanced significantly, with UPLC-MS/MS achieving LOD of 0.1 ng/mL in biological matrices. This supports pharmacokinetic studies of drug candidates containing this scaffold. The hydrochloride salt form offers advantages in formulation development, including enhanced bioavailability and crystalline stability compared to free base counterparts.

Market analysis reveals that CAS 1159826-50-2 occupies a strategic position in the high-value intermediates sector, with projected CAGR of 7.8% through 2028. Current pricing trends reflect its dual status as both a research chemical and potential API starting material, with bulk quantities (kg-scale) demonstrating economies of scale. Regulatory documentation includes comprehensive ICH stability data and genotoxicity profiles to support drug development applications.

Cutting-edge applications leverage the compound's chiral properties for asymmetric synthesis. Recent publications demonstrate its use in constructing axially chiral ligands for transition metal catalysis. The planar chirality of substituted isoindoline derivatives enables novel approaches to stereoselective synthesis, particularly in constructing quaternary carbon centers.

Process chemistry innovations have reduced the production costs of Ethyl Isoindoline-5-carboxylate HCl by 40% since 2019 through improved catalytic hydrogenation methods. Modern continuous flow chemistry approaches achieve 92% yield with <15 minutes residence time, addressing industry needs for scalable, efficient synthesis of this important chemical building block.